3-bromo-4-(tetrahydro-2-furanylmethoxy)-N-(1,3-thiazol-2-yl)benzamide

• Molecular Formula: C15H15BrN2O3S
• Molecular Weight: 383.3 g/mol
• IUPAC Name: 3-bromo-4-(oxolan-2-ylmethoxy)-N-(1,3-thiazol-2-yl)benzamide
• InChI: InChI=1S/C15H15BrN2O3S/c16-12-8-10(14(19)18-15-17-5-7-22-15)3-4-13(12)21-9-11-2-1-6-20-11/h3-5,7-8,11H,1-2,6,9H2,(H,17,18,19)
• InChI Key: GSQMNKAEUXWTAK-UHFFFAOYSA-N
• SMILES: C1CC(OC1)COC2=C(C=C(C=C2)C(=O)NC3=NC=CS3)Br

Description

3-bromo-4-(tetrahydro-2-furanylmethoxy)-N-(1,3-thiazol-2-yl)benzamide is a chemical compound that has been studied for its potential applications in scientific research. This compound is of interest due to its unique chemical structure and potential for use in various research applications.

Mechanism of Action

The exact mechanism of action of 3-bromo-4-(tetrahydro-2-furanylmethoxy)-N-(1,3-thiazol-2-yl)benzamide is not yet fully understood. However, preliminary studies suggest that it may act through a variety of biochemical pathways, including modulation of neurotransmitter systems and receptor binding.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects, including modulation of neurotransmitter release, changes in gene expression, and alterations in cellular signaling pathways. These effects may have important implications for the development of new therapeutic agents and treatments.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3-bromo-4-(tetrahydro-2-furanylmethoxy)-N-(1,3-thiazol-2-yl)benzamide in lab experiments is its unique chemical structure and potential for use in various research applications. However, limitations may include the difficulty of synthesizing the compound and the need for further research to fully understand its mechanism of action and potential applications.

Future Directions

There are many potential future directions for the study of 3-bromo-4-(tetrahydro-2-furanylmethoxy)-N-(1,3-thiazol-2-yl)benzamide. These may include further exploration of its potential therapeutic applications, investigation of its mechanism of action, and development of new synthetic methods for the compound. Additionally, future research may focus on identifying potential side effects and safety concerns associated with the use of this compound in various research applications.

Synthesis Methods

The synthesis of 3-bromo-4-(tetrahydro-2-furanylmethoxy)-N-(1,3-thiazol-2-yl)benzamide can be achieved through a multi-step process involving the reaction of various chemical reagents. The exact method of synthesis may vary depending on the specific application and desired purity of the compound.

Scientific Research Applications

3-bromo-4-(tetrahydro-2-furanylmethoxy)-N-(1,3-thiazol-2-yl)benzamide has been studied for its potential applications in various scientific research fields, including medicinal chemistry, drug discovery, and neuroscience. This compound has been shown to have potential as a novel therapeutic agent for the treatment of certain diseases and conditions.